Potassium 2-iodo-5-methylbenzenesulfonate
Overview
Description
Potassium 2-iodo-5-methylbenzenesulfonate is a crystalline solid used as a pharmaceutical intermediate and organic synthesis reagent . It is an oxidative catalyst that contains hypervalent iodine . It catalyzes oxidative reactions by interacting with potassium peroxymonosulfate to generate 2-iodoxy-5-methylbenzenesulfonic acid (Me-IBS) .
Molecular Structure Analysis
The molecular formula of this compound is C7H6IKO3S . Its molecular weight is 336.19 .Chemical Reactions Analysis
This compound is used as a catalyst for the oxidation of alcohols . It interacts with potassium peroxymonosulfate to generate 2-iodoxy-5-methylbenzenesulfonic acid (Me-IBS), which is used in the oxidation process .Physical and Chemical Properties Analysis
This compound appears as a white to pale yellowish brown crystalline powder . It is stored at temperatures between 2-10 degrees Celsius .Scientific Research Applications
Synthesis and Recovery in Organic Chemistry : In a study by Ishiwata and Togo (2008), Potassium 2-iodo-5-methylbenzenesulfonate was effectively recovered from reaction mixtures and regenerated for reuse in the preparation of thiazoles, demonstrating its utility and recyclability in organic synthesis (Ishiwata & Togo, 2008).
Role in Oxidative Iodination : Potassium 4-iodylbenzenesulfonate, a compound related to this compound, has been found useful as a recyclable reagent for oxidative iodination of alkenes, alkynes, and ketones, as reported by Mironova et al. (2016) (Mironova et al., 2016).
Applications in Hypervalent Iodine Chemistry : Yusubov et al. (2012) described the use of a similar compound, Potassium 4‐Iodylbenzenesulfonate, in the preparation of a hypervalent iodine(V) compound, highlighting its potential in developing new reagents for synthetic chemistry (Yusubov et al., 2012).
Role in Synthesis of Platinum Complexes : Amim et al. (2008) explored the use of 4-iodobenzenesulfonamide, a related compound, in synthesizing new platinum(II) dithiocarbimato complexes, suggesting its relevance in inorganic and coordination chemistry (Amim et al., 2008).
Inhibitory Properties in Corrosion Studies : Ehsani et al. (2015) investigated a derivative, 3-(4-Iodophenyl)-2-imino-2,3-dihydrobenzo[d]oxazol-5-yl 4-methylbenzenesulfonate, for its inhibitory properties on the corrosion of aluminum in acidic medium, demonstrating the compound's potential in materials science and corrosion studies (Ehsani et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
potassium;2-iodo-5-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO3S.K/c1-5-2-3-6(8)7(4-5)12(9,10)11;/h2-4H,1H3,(H,9,10,11);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFQHEPUFDZVNHD-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)I)S(=O)(=O)[O-].[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6IKO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00694988 |
Source
|
| Record name | Potassium 2-iodo-5-methylbenzene-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00694988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1093215-92-9 |
Source
|
| Record name | Potassium 2-iodo-5-methylbenzene-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00694988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1093215-92-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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